Diethyl isobutyroylmalonate
Description
Scientific Research Applications
Synthesis of Diethyl Malonate
Diethyl isobutyroylmalonate can be used in the synthesis of diethyl malonate . In this process, ethanol and malonic acid are used as reactants, and the catalytic activity of expandable graphite (EG) is investigated . The yield of diethyl malonate can reach up to 77.6% under optimal conditions .
Proteomics Research
Diethyl isobutyroylmalonate is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various biochemical reactions and processes in this field .
Preparation of Polyester and Coating
Diethyl malonate, which can be synthesized from diethyl isobutyroylmalonate, is widely used in the preparation of polyester and coating . It’s an important raw material and intermediate in these industries .
Pharmacy and Cosmetics
Diethyl malonate and its derivatives, which can be synthesized from diethyl isobutyroylmalonate, are used as additives in pharmacy and cosmetics . They can contribute to the formulation of various pharmaceutical and cosmetic products .
Dielectric and Electronic Filters
There is a study that mentions the use of a compound similar to diethyl isobutyroylmalonate for dielectric and electronic filters . Although it’s not the exact compound, it suggests potential applications in electronics .
Thermal, Optical, Mechanical, and Biomedical Applications
The same study also mentions the use of a similar compound for thermal, optical, mechanical, and biomedical applications . Again, while it’s not the exact compound, it indicates potential applications in these fields .
properties
IUPAC Name |
diethyl 2-(2-methylpropanoyl)propanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O5/c1-5-15-10(13)8(9(12)7(3)4)11(14)16-6-2/h7-8H,5-6H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBFJLYQEACAOLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)C(C)C)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70306102 |
Source
|
| Record name | Diethyl (2-methylpropanoyl)propanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70306102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl isobutyroylmalonate | |
CAS RN |
21633-78-3 |
Source
|
| Record name | 21633-78-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=174095 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Diethyl (2-methylpropanoyl)propanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70306102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(perfluoropropyl)-1H-benzo[d]imidazole](/img/structure/B1296508.png)
